2-(4-Methoxy-3-methylphenyl)ethanol

• CAS No.: 87776-77-0
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22
• IUPAC Name: 2-(4-methoxy-3-methylphenyl)ethanol
• InChI: InChI=1S/C10H14O2/c1-8-7-9(5-6-11)3-4-10(8)12-2/h3-4,7,11H,5-6H2,1-2H3
• InChI Key: PWCJNLPJZLJFPT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)CCO)OC

Description

2-(4-Methoxy-3-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4-methoxy-3-methylphenyl)acetic acid (1 g, 5.55 mmol) was dissolved in Tetrahydrofuran (27.7 ml). A solution of borane tetrahydrofuran complex (12.21 ml, 12.21 mmol) was added slowly under nitrogen. The reaction was stirred for about 18 h. Methanol was slowly added to quench the reaction The solution was rotovapped. More methanol was added. The solution was rotovapped. This was repeated twice. The solution was passed through a short pad of silica gel eluting with 1:1 EtOAc/heptane and then rotovapped to give 2-(4-methoxy-3-methylphenyl)ethanol (0.986 g, 5.93 mmol, 107% yield) as a colorless oil: 1H NMR (400 MHz, CDCl3) δ ppm 7.05 (m, 1H), 7.04 (m, 1H), 6.80 (m, 1H), 3.85 (s, 3H), 3.84 (t, 2H), 2.81 (t, 2H), 2.25 (s, 1H), 1.64 (s, 1H)